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2,3,5,6-tetrachloro-4-[2-(2,3,5,6-tetrachloro-4-hydroxyphenyl)propan-2-yl]phenol 2,3,5,6-tetrachloro-4-[2-(2,3,5,6-tetrachloro-4-hydroxyphenyl)propan-2-yl]phenol Butter acids, also known as fema 2171, belongs to the class of organic compounds known as bisphenols. These are methylenediphenols, HOC6H4CH2C6H4OH, commonly p, p-methylenediphenol, and their substitution products (generally derived from condensation of two equivalent amounts of a phenol with an aldehyde or ketone). Butter acids is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, butter acids is primarily located in the membrane (predicted from logP). Butter acids is a butter, fatty, and oily tasting compound that can be found in milk and milk products. This makes butter acids a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 16669-42-4
VCID: VC20983458
InChI: InChI=1S/C15H8Cl8O2/c1-15(2,3-5(16)9(20)13(24)10(21)6(3)17)4-7(18)11(22)14(25)12(23)8(4)19/h24-25H,1-2H3
SMILES: CC(C)(C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl)C2=C(C(=C(C(=C2Cl)Cl)O)Cl)Cl
Molecular Formula: C15H8Cl8O2
Molecular Weight: 503.8 g/mol

2,3,5,6-tetrachloro-4-[2-(2,3,5,6-tetrachloro-4-hydroxyphenyl)propan-2-yl]phenol

CAS No.: 16669-42-4

Cat. No.: VC20983458

Molecular Formula: C15H8Cl8O2

Molecular Weight: 503.8 g/mol

* For research use only. Not for human or veterinary use.

2,3,5,6-tetrachloro-4-[2-(2,3,5,6-tetrachloro-4-hydroxyphenyl)propan-2-yl]phenol - 16669-42-4

Specification

Description Butter acids, also known as fema 2171, belongs to the class of organic compounds known as bisphenols. These are methylenediphenols, HOC6H4CH2C6H4OH, commonly p, p-methylenediphenol, and their substitution products (generally derived from condensation of two equivalent amounts of a phenol with an aldehyde or ketone). Butter acids is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, butter acids is primarily located in the membrane (predicted from logP). Butter acids is a butter, fatty, and oily tasting compound that can be found in milk and milk products. This makes butter acids a potential biomarker for the consumption of this food product.
CAS No. 16669-42-4
Molecular Formula C15H8Cl8O2
Molecular Weight 503.8 g/mol
IUPAC Name 2,3,5,6-tetrachloro-4-[2-(2,3,5,6-tetrachloro-4-hydroxyphenyl)propan-2-yl]phenol
Standard InChI InChI=1S/C15H8Cl8O2/c1-15(2,3-5(16)9(20)13(24)10(21)6(3)17)4-7(18)11(22)14(25)12(23)8(4)19/h24-25H,1-2H3
Standard InChI Key OJTHLNYBRBMCBW-UHFFFAOYSA-N
SMILES CC(C)(C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl)C2=C(C(=C(C(=C2Cl)Cl)O)Cl)Cl
Canonical SMILES CC(C)(C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl)C2=C(C(=C(C(=C2Cl)Cl)O)Cl)Cl

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